Cas no 2171755-57-8 (3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2171755-57-8
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 6389010
• PubChem ID: 165602669
• Update Time: 2025-05-18

3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• EN300-1646682
• 2171755-57-8

• Inchi： 1S/C12H23NO3S/c1-3-6-11(2,13)12(14)7-9-4-5-10(8-12)17(9,15)16/h9-10,14H,3-8,13H2,1-2H3
• InChI Key： JKXLVKTWLLTQNK-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC(C(C)(CCC)N)(C2)O)(=O)=O

Computed Properties

• Exact Mass: 261.13986477g/mol
• Monoisotopic Mass: 261.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

Professional Introduction to Compound with CAS No. 2171755-57-8 and Product Name: 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

The compound identified by the CAS number 2171755-57-8 and the product name 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its bicyclic framework and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular architecture of this compound includes a thiabicyclo[3.2.1]octane core, which is a privileged scaffold in the design of bioactive molecules. The presence of both hydroxy and amine functionalities introduces unique reactivity and binding properties, making it a versatile intermediate for synthesizing more complex pharmacophores. The bicyclo[3.2.1]octane system itself is known for its rigid conformation, which can be exploited to enhance the binding affinity and selectivity of drug candidates.

Recent studies have highlighted the importance of thiabicyclic structures in medicinal chemistry due to their ability to mimic natural products and exhibit favorable pharmacokinetic profiles. The compound in question has been investigated for its potential role as a precursor in the synthesis of novel therapeutic agents targeting various biological pathways. For instance, modifications at the amine group have been explored to develop inhibitors of enzyme-catalyzed reactions, while the hydroxy moiety offers opportunities for further derivatization to enhance solubility and metabolic stability.

In the context of contemporary research, this compound has been utilized in the development of small-molecule probes for studying protein-protein interactions. The rigid bicyclic core provides a stable platform for designing molecules that can selectively bind to specific targets, while the polar functional groups facilitate interactions with hydrophilic regions of proteins. Such probes are invaluable tools in drug discovery pipelines, enabling researchers to elucidate mechanisms of action and identify new therapeutic opportunities.

The synthesis of 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione presents both challenges and opportunities for synthetic chemists. The construction of the thiabicyclo[3.2.1]octane ring system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and intramolecular reactions, have been employed to streamline the process. Additionally, the presence of multiple stereocenters necessitates careful consideration during synthesis to achieve enantiomerically pure intermediates, which is crucial for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding modes of this compound with biological targets. These studies have revealed that the hydroxy group and the amine moiety play critical roles in stabilizing interactions with receptor sites through hydrogen bonding networks. Furthermore, the rigid bicyclic framework contributes to optimal positioning of these functional groups relative to the target site, enhancing binding affinity.

The potential applications of this compound extend beyond academic research into industrial settings as well. Pharmaceutical companies are increasingly interested in leveraging such scaffolds for drug development due to their demonstrated biological activity and synthetic tractability. Preclinical studies have begun to explore derivatives of this compound for their efficacy in models of inflammation, pain management, and neurodegenerative diseases.

The chemical properties of 3-(2-aminopentan-2-yl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione also make it an attractive candidate for exploring new synthetic pathways and methodologies. Researchers are investigating novel catalytic systems that can facilitate transformations at both the amine and hydroxy functional groups simultaneously, thereby accelerating the synthesis process and reducing waste generation.

In conclusion, the compound with CAS No. 2171755-57-8 represents a promising candidate in pharmaceutical chemistry due to its unique structural features and functional groups. Its investigation has provided valuable insights into the design and synthesis of bioactive molecules with potential therapeutic applications across multiple disease areas.